3,5-Bis(benzyloxy)-alpha-(trifluoromethyl)benzyl Alcohol

• Molecular Formula: C22H19F3O3
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 1-[3,5-bis(phenylmethoxy)phenyl]-2,2,2-trifluoroethanol
• InChI: InChI=1S/C22H19F3O3/c23-22(24,25)21(26)18-11-19(27-14-16-7-3-1-4-8-16)13-20(12-18)28-15-17-9-5-2-6-10-17/h1-13,21,26H,14-15H2
• InChI Key: NJAVWOAKYSBLAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2)C(C(F)(F)F)O)OCC3=CC=CC=C3

Description

MFCD32661981 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD32661981 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compounds, which are then converted into methanesulfonate crystal forms . The preparation method is designed to be simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32661981 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

MFCD32661981 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD32661981 is being explored for its therapeutic potential in treating various diseases. Industrially, it is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD32661981 involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modifying certain biochemical processes, which can lead to changes in cellular function. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with key enzymes and receptors in the body .

Comparison with Similar Compounds

MFCD32661981 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include other triazolo ring compounds and methanesulfonate derivatives. What sets MFCD32661981 apart is its superior solubility and stability, making it more suitable for industrial applications. Additionally, its specific reactivity profile makes it a valuable tool in various scientific research applications .

Conclusion

MFCD32661981 is a versatile and valuable compound with a wide range of applications in scientific research and industry